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Compound of Interest

Compound Name: Methyl 2-mercaptopropionate

Cat. No.: B032392

Methyl 2-mercaptopropionate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-mercaptopropionate is an organosulfur compound with applications in various
scientific and industrial fields. This technical guide provides a comprehensive overview of its
fundamental properties, synthesis, and spectroscopic data, tailored for researchers, scientists,
and professionals in drug development.

Chemical and Physical Properties

Methyl 2-mercaptopropionate, also known as methyl a-mercaptopropionate, is a chiral ester
with the chemical formula CaHsO2S.[1][2] It exists as a racemic mixture or as individual (R)-
and (S)-enantiomers. The compound is a flammable liquid and is known to cause skin and eye
irritation, and may cause respiratory irritation.[1]

Table 1: Physical and Chemical Properties of Methyl 2-
mercaptopropionate
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Property Value Reference
Molecular Formula CaHs02S [1112]
Molecular Weight 120.17 g/mol [1][2]

CAS Number 53907-46-3 (racemic) [1]
Appearance Colorless to light yellow liquid

Boiling Point 149-151 °C at 760 mmHg

Flash Point 40 °C (104 °F)

Density 1.068 g/cm3 [3]

Vapor Pressure

4.055 mmHg at 25 °C

(estimated)

Soluble in alcohol; slightly

Solubility _
soluble in water
IUPAC Name methyl 2-sulfanylpropanoate [1]
Synthesis

The primary method for the synthesis of Methyl 2-mercaptopropionate is the Fischer

esterification of 2-mercaptopropionic acid with methanol in the presence of an acid catalyst.[4]

[SIEEI[71I8]I9]

Experimental Protocol: Fischer Esterification of 2-
Mercaptopropionic Acid

Materials:

e 2-Mercaptopropionic acid

e Methanol (anhydrous)

o Concentrated sulfuric acid (or other suitable acid catalyst, e.g., p-toluenesulfonic acid)
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Sodium bicarbonate (saturated solution)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Diethyl ether or other suitable extraction solvent
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-
mercaptopropionic acid and an excess of anhydrous methanol.

» Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess methanol under reduced pressure.
» Dissolve the residue in diethyl ether and transfer to a separatory funnel.

e Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude Methyl 2-mercaptopropionate.

o Purify the crude product by distillation under reduced pressure.

Note: Due to the odorous nature of thiols, this procedure should be performed in a well-
ventilated fume hood.

Synthesis Workflow

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b032392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fischer Esterification of 2-Mercaptopropionic Acid

2-Mercaptopropionic Acid + Methanol

:

Add H2S0O4 (catalyst)

Work-up (Extraction & Washing)

Drying & Evaporation

Purification (Distillation)

Methyl 2-mercaptopropionate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl 2-mercaptopropionate.

Spectroscopic Data
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Detailed experimental spectroscopic data for Methyl 2-mercaptopropionate is not widely
available in the public domain. However, based on the structure and data for similar
compounds, the expected spectral characteristics are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Predicted):

e -SH (thiol proton): A broad singlet or a triplet (if coupled to the adjacent CH) in the region of
1.5-2.5 ppm.

e -OCHs (methyl ester protons): A sharp singlet around 3.7 ppm.

e -CH- (methine proton): A quartet around 3.5 ppm, coupled to the adjacent methyl and thiol
protons.

e -CHs (methyl protons): A doublet around 1.5 ppm, coupled to the methine proton.

13C NMR (Predicted):

C=0 (carbonyl carbon): In the range of 170-175 ppm.

-OCHs (methyl ester carbon): Around 52 ppm.

-CH- (methine carbon): Around 40 ppm.

-CHs (methyl carbon): Around 20 ppm.

Infrared (IR) Spectroscopy

e S-H stretch: A weak absorption band around 2550-2600 cm~1,
e C=0 stretch (ester): A strong absorption band around 1735 cm~1.
e C-O stretch (ester): A strong absorption band in the region of 1100-1300 cm™1,

e C-H stretch (alkane): Absorption bands in the region of 2850-3000 cm~1.

Mass Spectrometry (MS)
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The mass spectrum would show a molecular ion peak (M*) at m/z = 120. Key fragmentation
patterns would likely involve the loss of the methoxy group (-OCHs) and the thiol group (-SH).

Applications in Research and Development

Methyl 2-mercaptopropionate serves as a versatile building block in organic synthesis. Its
thiol and ester functionalities allow for a variety of chemical transformations.

» Polymer Chemistry: It can be used as a chain transfer agent in radical polymerizations to
control molecular weight and architecture.

e Flavor and Fragrance: Due to its characteristic sulfurous odor, it finds applications in the
flavor and fragrance industry.

e Pharmaceutical Synthesis: The mercapto group is a key functional group in some drug
molecules, and methyl 2-mercaptopropionate can serve as a precursor or intermediate in
their synthesis.[4]

Logical Relationship of Applications

Applications of Methyl 2-mercaptopropionate

Methyl 2-mercaptopropionate

Thiol Functionality Ester Functionality

el SR Flavor & Fragrance Pharmaceutical Synthesis

(Chain Transfer Agent)
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Caption: Relationship between the functional groups and applications.

Safety and Handling

Methyl 2-mercaptopropionate is a flammable liquid and should be handled with appropriate
safety precautions in a well-ventilated fume hood.[1] Personal protective equipment, including
safety goggles, gloves, and a lab coat, should be worn. It is classified as causing skin and eye
irritation and may cause respiratory irritation.[1] For detailed safety information, refer to the
Safety Data Sheet (SDS).

This technical guide provides a summary of the fundamental properties of Methyl 2-
mercaptopropionate based on available literature. Researchers should consult primary
sources for more detailed information and exercise appropriate caution when handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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